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tert-Butyl (10-
Compound Name: )
aminodecyl)carbamate

cat. No.: B2551193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on tert-Butyl (10-aminodecyl)carbamate,
a bifunctional molecule utilized in chemical synthesis, particularly in the development of
PROTACSs (Proteolysis Targeting Chimeras) and other molecular conjugates.[1][2] Its structure
comprises a ten-carbon aliphatic chain (decyl) with a terminal primary amine and a Boc-
protected amine group, making it a valuable linker in drug development.[1][2]

Molecular Data

The fundamental molecular properties of tert-Butyl (10-aminodecyl)carbamate are
summarized in the table below for easy reference.

Property Value Citations
Molecular Formula C15H32N202 [2]
Molecular Weight 272.43 g/mol [11[3]

Structural Information

The chemical structure of tert-Butyl (10-aminodecyl)carbamate features a long hydrocarbon
chain that provides spacing, a reactive primary amine for conjugation, and a tert-
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butoxycarbonyl (Boc) protected amine. The Boc group can be removed under mild acidic
conditions to reveal a second primary amine, enabling further chemical modifications.[1]

Structural components of tert-Butyl (10-aminodecyl)carbamate
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Caption: Logical relationship of the molecular components.

Experimental Protocols

Detailed experimental protocols for the synthesis or application of tert-Butyl (10-
aminodecyl)carbamate were not available in the provided search results. For specific
methodologies, researchers should consult peer-reviewed chemical synthesis literature or
supplier documentation.

Applications

This compound is primarily used as a linker in the synthesis of PROTACSs.[1][2] The terminal
amine group can react with carboxylic acids, activated NHS esters, aldehydes, and ketones.[1]
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The Boc-protected amine provides a stable, yet easily deprotected, functional group for multi-
step synthetic strategies.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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